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Compound of Interest

Compound Name: Palmitic acid-d31

Cat. No.: B154748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of palmitic acid-d31, a deuterated stable

isotope-labeled fatty acid crucial for a range of research applications. This document details its

commercial suppliers, typical purity levels, and provides foundational experimental protocols for

its use as an internal standard in mass spectrometry-based lipidomics. Furthermore, it

visualizes a key signaling pathway involving palmitic acid and a general experimental workflow

for its application.

Commercial Suppliers and Purity of Palmitic Acid-
d31
Palmitic acid-d31 is readily available from several commercial suppliers, catering to the needs

of the research community. The purity of these products is a critical factor for their successful

application, particularly in quantitative studies. The table below summarizes the offerings from

prominent suppliers. Purity is typically reported in two forms: isotopic purity, which indicates the

percentage of molecules that are fully deuterated, and chemical purity, which assesses the

presence of other non-palmitic acid contaminants.
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Supplier
Catalog
Number
(Example)

Isotopic Purity
(atom % D)

Chemical
Purity

Notes

Cayman

Chemical
16497

≥99% deuterated

forms (d1-d31)
≥98%

Offered as a

crystalline solid.

Intended for use

as an internal

standard for GC-

or LC-MS.[1][2]

Sigma-Aldrich

(Merck)
68277 ≥98 atom % D ≥98.5% (GC)

Available as an

analytical

standard.[3][4]

Cambridge

Isotope

Laboratories, Inc.

DLM-215 98% 98%

Applications in

lipidomics,

metabolism, and

metabolomics.

MedChemExpres

s
HY-N0830S2

Not explicitly

stated
99.56%

Deuterium

labeled palmitic

acid.[5]

BroadPharm BP-21039
Not explicitly

stated

Not explicitly

stated

Used as a

reference to

quantifiably

measure palmitic

acid using

techniques like

GC or LC-MS.[5]

Simson Pharma

Limited
Not specified

Not explicitly

stated

High quality,

accompanied by

a Certificate of

Analysis.

Leading

manufacturer

and exporter.
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FB Reagents Not specified

98% (>99% D

available on

request)

Not explicitly

stated

Original

manufacturer of

deuterated lipids.

[6]

Experimental Protocols: Quantification of Fatty
Acids using Palmitic Acid-d31 as an Internal
Standard
Palmitic acid-d31 is most commonly employed as an internal standard in quantitative mass

spectrometry for the precise measurement of endogenous palmitic acid and other fatty acids.[1]

[2][5] Its chemical identity to the analyte of interest, but distinct mass, allows for correction of

sample loss during preparation and variations in instrument response.[7]

General Workflow for Lipidomics using Deuterated
Standards
The use of deuterated standards is a cornerstone of accurate and reproducible lipidomics.[7] A

generalized workflow involves the following key steps:
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Caption: A generalized experimental workflow for quantitative lipidomics using deuterated

internal standards.
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Detailed Methodology for GC-MS Analysis of Free Fatty
Acids
This protocol is adapted from established methods for the analysis of free fatty acids in

biological samples.[8][9]

a. Materials and Reagents:

Palmitic acid-d31 internal standard solution (concentration to be optimized based on

expected analyte levels).

Solvents: Methanol, isooctane, acetonitrile (all high purity, HPLC or MS grade).

Reagents for derivatization: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1%

TMCS, or pentafluorobenzyl bromide (PFBBr) and diisopropylethylamine (DIPEA).

Hydrochloric acid (HCl).

Anhydrous sodium sulfate.

Nitrogen gas for drying.

b. Sample Preparation and Extraction:

To your biological sample (e.g., 100 µL of plasma or cell lysate), add a known amount of the

palmitic acid-d31 internal standard solution.

Acidify the sample by adding HCl to a final concentration of approximately 0.1 N to ensure all

fatty acids are in their free form.

Extract the lipids by adding 2 volumes of a 2:1 (v/v) chloroform:methanol solution, followed

by vortexing.

Centrifuge to separate the phases and collect the lower organic layer.

Repeat the extraction of the aqueous layer with 2 volumes of chloroform and pool the

organic layers.
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Dry the pooled organic extract under a stream of nitrogen gas.

c. Derivatization (for GC-MS):

For Fatty Acid Methyl Esters (FAMEs): Re-dissolve the dried lipid extract in a solution of 2%

(v/v) sulfuric acid in methanol and heat at 60°C for 1 hour. Add water and extract the FAMEs

with hexane.

For Pentafluorobenzyl (PFB) Esters: To the dried lipid extract, add 20 µL of 10 mg/mL PFBBr

in acetonitrile and 20 µL of 10 mg/mL DIPEA in acetonitrile. Heat at 60°C for 30 minutes. Dry

the sample under nitrogen and reconstitute in isooctane for injection.

d. GC-MS Instrumental Analysis:

Gas Chromatograph (GC) Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5MS).

Injection: Splitless injection at 250-280°C.

Oven Program: Start at a lower temperature (e.g., 80-100°C), hold for 1-2 minutes, then

ramp at 10-20°C/min to a final temperature of 280-300°C and hold for 5-10 minutes.

Mass Spectrometer (MS) Conditions:

Ionization: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification. Monitor

characteristic ions for the derivatized palmitic acid and palmitic acid-d31.

Signaling Pathways Involving Palmitic Acid
Palmitic acid is not only a metabolic fuel and a structural component of membranes but also a

signaling molecule implicated in various cellular processes and pathologies.[1] For instance, in

the context of cancer, palmitic acid can modulate key signaling pathways such as the PI3K/Akt

pathway.[3][10][11]
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Caption: A simplified diagram of the PI3K/Akt signaling pathway modulated by palmitic acid in

some cancer cells.

Disclaimer: The experimental protocols and signaling pathway information provided are for

educational and informational purposes only. Researchers should consult original research
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articles and validate methods for their specific applications. The list of suppliers is not

exhaustive and does not constitute an endorsement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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